Cas no 104131-91-1 (ethyl 1-isopropylcyclopropanecarboxylate)

Ethyl 1-isopropylcyclopropanecarboxylate is a cyclopropane-based ester compound characterized by its compact, strained ring structure and functional versatility. The presence of the isopropyl group enhances steric effects, influencing reactivity in synthetic applications. This compound is valued for its utility as an intermediate in organic synthesis, particularly in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. Its cyclopropane core contributes to unique conformational constraints, making it useful in stereoselective reactions. The ethyl ester moiety further facilitates derivatization through hydrolysis or transesterification. Suitable for controlled reactions under mild conditions, it offers synthetic flexibility while maintaining stability under standard handling and storage.

ethyl 1-isopropylcyclopropanecarboxylate structure

104131-91-1 structure

Product Name:ethyl 1-isopropylcyclopropanecarboxylate

CAS No:104131-91-1

MF:C₉H₁₆O₂

MW:156.222143173218

CID:1140922

PubChem ID:13707485

Update Time:2025-06-08

ethyl 1-isopropylcyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarboxylic acid, 1-(1-methylethyl)-, ethyl ester
- 1-(1-Methylethyl)cyclopropancarbonsaeure-ethylester
- ethyl 1-isopropylcyclopropanecarboxylate
- ethyl1-(propan-2-yl)cyclopropane-1-carboxylate
- CS-0056022
- SCHEMBL12868735
- 104131-91-1
- Ethyl 1-(propan-2-yl)cyclopropane-1-carboxylate
- ethyl 1-propan-2-ylcyclopropane-1-carboxylate
- Inchi： 1S/C9H16O2/c1-4-11-8(10)9(5-6-9)7(2)3/h7H,4-6H2,1-3H3
- InChI Key： XYLRAJBRBYIUKH-UHFFFAOYSA-N
- SMILES： O(CC)C(C1(C(C)C)CC1)=O

Computed Properties

Exact Mass: 156.115029749g/mol
Monoisotopic Mass: 156.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26.3Å²

ethyl 1-isopropylcyclopropanecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM555368-100mg	Ethyl 1-(propan-2-yl)cyclopropane-1-carboxylate	104131-91-1	95%+	100mg	$320	2023-02-19
Chemenu	CM555368-250mg	Ethyl 1-(propan-2-yl)cyclopropane-1-carboxylate	104131-91-1	95%+	250mg	$533	2023-02-19
Chemenu	CM555368-1g	Ethyl 1-(propan-2-yl)cyclopropane-1-carboxylate	104131-91-1	95%+	1g	$1066	2023-02-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3176-100MG	ethyl 1-isopropylcyclopropanecarboxylate	104131-91-1	95%	100MG	￥ 963.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3176-250MG	ethyl 1-isopropylcyclopropanecarboxylate	104131-91-1	95%	250MG	￥ 1,537.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3176-500MG	ethyl 1-isopropylcyclopropanecarboxylate	104131-91-1	95%	500MG	￥ 2,560.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3176-1G	ethyl 1-isopropylcyclopropanecarboxylate	104131-91-1	95%	1g	￥ 3,841.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3176-5G	ethyl 1-isopropylcyclopropanecarboxylate	104131-91-1	95%	5g	￥ 11,523.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3176-10G	ethyl 1-isopropylcyclopropanecarboxylate	104131-91-1	95%	10g	￥ 19,206.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3176-100mg	ethyl 1-isopropylcyclopropanecarboxylate	104131-91-1	95%	100mg	￥963.0	2024-04-26